Cas no 2770896-75-6 (Bicyclo[3.1.0]hexan-2-one, 6-(methoxymethyl)-, (1R,5R,6R)-)

• Product Name: Bicyclo[3.1.0]hexan-2-one, 6-(methoxymethyl)-, (1R,5R,6R)-
• CAS No: 2770896-75-6
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 5560835
• Update Time: 2025-05-20

Bicyclo[3.1.0]hexan-2-one, 6-(methoxymethyl)-, (1R,5R,6R)- Chemical and Physical Properties

Names and Identifiers

• (1R,5R,6R)-6-(Methoxymethyl)bicyclo[3.1.0]hexan-2-one
• Bicyclo[3.1.0]hexan-2-one, 6-(methoxymethyl)-, (1R,5R,6R)-

• Inchi： 1S/C8H12O2/c1-10-4-6-5-2-3-7(9)8(5)6/h5-6,8H,2-4H2,1H3/t5-,6-,8-/m1/s1
• InChI Key： SLKCIDSJLGFPGQ-ATRFCDNQSA-N
• SMILES： [C@]12(C(=O)CC[C@@]1([C@H]2COC)[H])[H]

Additional information on Bicyclo[3.1.0]hexan-2-one, 6-(methoxymethyl)-, (1R,5R,6R)-

Research Brief on Bicyclo[3.1.0]hexan-2-one, 6-(methoxymethyl)-, (1R,5R,6R)- (CAS: 2770896-75-6)

Bicyclo[3.1.0]hexan-2-one, 6-(methoxymethyl)-, (1R,5R,6R)- (CAS: 2770896-75-6) is a chiral bicyclic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. Its unique structural features and stereochemistry make it a promising candidate for the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications.

Recent studies have highlighted the efficient synthetic routes for the production of Bicyclo[3.1.0]hexan-2-one, 6-(methoxymethyl)-, (1R,5R,6R)-. A 2023 publication in the Journal of Organic Chemistry detailed an enantioselective synthesis method that utilizes asymmetric catalysis to achieve high yields and excellent stereocontrol. The method involves a key cyclopropanation step, followed by functionalization to introduce the methoxymethyl group. This synthetic approach not only ensures scalability but also minimizes the formation of undesired stereoisomers, which is critical for pharmaceutical applications.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that this compound exhibits potent modulation of specific neurotransmitter receptors, particularly those involved in GABAergic signaling. A study published in ACS Chemical Neuroscience (2024) reported that Bicyclo[3.1.0]hexan-2-one, 6-(methoxymethyl)-, (1R,5R,6R)- acts as a positive allosteric modulator of GABA_A receptors, suggesting its potential utility in treating anxiety disorders and epilepsy. The compound's ability to cross the blood-brain barrier further enhances its therapeutic prospects for CNS-related conditions.

Beyond its neurological applications, recent research has also explored the compound's role in metabolic regulation. A 2024 study in Nature Chemical Biology identified Bicyclo[3.1.0]hexan-2-one, 6-(methoxymethyl)-, (1R,5R,6R)- as a modulator of key enzymes in lipid metabolism, with implications for treating obesity and type 2 diabetes. The study utilized high-throughput screening and molecular docking simulations to elucidate the compound's binding interactions with peroxisome proliferator-activated receptors (PPARs), highlighting its potential as a dual-target therapeutic agent.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and safety profiles of Bicyclo[3.1.0]hexan-2-one, 6-(methoxymethyl)-, (1R,5R,6R)-. Current research efforts are focused on structural modifications to improve metabolic stability and reduce off-target effects. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical development, with the goal of initiating clinical trials within the next 3-5 years.

In conclusion, Bicyclo[3.1.0]hexan-2-one, 6-(methoxymethyl)-, (1R,5R,6R)- (CAS: 2770896-75-6) represents a versatile scaffold with significant potential in drug discovery. Its dual applicability in CNS and metabolic disorders, coupled with advances in synthetic methodologies, positions it as a compound of high interest for future research. Continued exploration of its mechanistic pathways and therapeutic efficacy will be essential to fully realize its clinical potential.